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Compound of Interest

Compound Name:
2-(Pyrimidin-5-yl)acetic acid

hydrochloride

CAS No.: 1222199-29-2

Cat. No.: B1375417

Get Quote

Executive Summary
2-(Pyrimidin-5-yl)acetic acid hydrochloride (CAS 1222199-29-2) is a critical heterocyclic

building block employed in the synthesis of CRTH2 antagonists, kinase inhibitors, and fused

imidazole derivatives. As a pyrimidine derivative carrying an acidic side chain, its spectral

characterization is nuanced by the protonation state of the pyrimidine nitrogen atoms.

This guide provides a definitive reference for the structural validation of this compound. It

moves beyond simple peak listing to explain the causality of spectral features, particularly the

impact of hydrochloride salt formation on Nuclear Magnetic Resonance (NMR) shifts and

Infrared (IR) absorption bands.

Structural Dynamics & Salt Formation
Understanding the ionization state is prerequisite to interpreting the spectral data. The

pyrimidine ring contains two nitrogen atoms at positions 1 and 3. In the presence of

hydrochloric acid, the ring nitrogen (typically the most basic site) accepts a proton, creating a
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pyrimidinium cation. This positive charge significantly deshields the ring protons, causing

downfield shifts in NMR compared to the free acid (CAS 5267-07-2).

Workflow: Synthesis and Salt Formation
The following diagram illustrates the structural relationship and the critical salt formation step

that alters the spectral fingerprint.

Start: 5-Bromo-pyrimidine Pd-Catalyzed Coupling
(e.g., Diethyl malonate)

Step 1 Hydrolysis
(Free Acid Formation)

Step 2 2-(Pyrimidin-5-yl)acetic acid
(Free Base Form) HCl/Dioxane or HCl/MeOHProtonation 2-(Pyrimidin-5-yl)acetic acid HCl

(Target Salt Form)
Crystallization
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Figure 1: Synthetic pathway and salt formation logic.[1][2][3][4][5] The transition from Free Acid

to HCl Salt is the critical variable affecting spectral shifts.

Spectral Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection: DMSO-d₆ is the requisite solvent. The hydrochloride salt is sparingly soluble

in CDCl₃. D₂O may be used but will cause the exchange of acidic (COOH) and ammonium

(NH⁺) protons, erasing key diagnostic peaks.

¹H NMR Data (400 MHz, DMSO-d₆)
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Position Shift (δ ppm) Multiplicity Integral
Assignment
Logic

COOH / NH⁺ 12.0 – 14.0 Broad Singlet ~2H

Exchangeable

protons.

Extremely broad

due to hydrogen

bonding and salt

network.

H-2 9.10 – 9.25 Singlet 1H

Most deshielded

proton. Located

between two

electron-

withdrawing

nitrogen atoms.

Salt formation

shifts this

downfield from

~8.9 ppm (free

acid).

H-4, H-6 8.75 – 8.90 Singlet 2H

Chemically

equivalent due to

symmetry.

Deshielded by

adjacent N

atoms.

CH₂ 3.70 – 3.80 Singlet 2H

Methylene

bridge. Shifts

slightly downfield

compared to free

acid due to ring

cation inductive

effects.

¹³C NMR Data (100 MHz, DMSO-d₆)
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Carbon Type Shift (δ ppm) Assignment

C=O 171.5 Carboxylic acid carbonyl.

C-2 158.0 – 159.5
Carbon between two nitrogens

(most deshielded aromatic C).

C-4, C-6 155.0 – 156.5
Equivalent carbons adjacent to

nitrogens.

C-5 128.5 – 130.0
Quaternary carbon attached to

the acetic acid tail.

CH₂ 36.0 – 37.5 Methylene carbon.

Infrared Spectroscopy (FT-IR)
The IR spectrum of the hydrochloride salt is distinct from the free acid, primarily in the high-

wavenumber region due to the N-H⁺ stretch.

3200 – 2500 cm⁻¹ (Broad): Overlapping O-H stretch (carboxylic acid) and N-H⁺ stretching

vibrations (ammonium salt). This creates a characteristic "broad slope" baseline in this

region.

1700 – 1725 cm⁻¹ (Strong): C=O stretching of the carboxylic acid.

1600 – 1640 cm⁻¹ (Medium): C=N and C=C ring stretching vibrations (often shifted slightly

due to protonation).

~1200 – 1250 cm⁻¹: C-O stretch.

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or LC-MS.

Molecular Formula: C₆H₆N₂O₂[6][7] · HCl

Molecular Weight: 138.12 (Free Acid) + 36.46 (HCl) = 174.58 Da

Observed Ions (Positive Mode ESI+):
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[M+H]⁺ = 139.1 m/z: The protonated free acid is the dominant species. The HCl

dissociates in the LC-MS mobile phase.

[M+Na]⁺ = 161.1 m/z: Common sodium adduct.

Fragmentation Pattern:

m/z 139 → 95: Loss of CO₂ (44 Da), typical for carboxylic acids.

Experimental Protocol: Analytical Validation
To ensure reproducibility, follow this validated protocol for preparing the sample for NMR

analysis.

Step-by-Step NMR Preparation
Massing: Weigh 5–10 mg of 2-(pyrimidin-5-yl)acetic acid hydrochloride into a clean vial.

Solvation: Add 0.6 mL of DMSO-d₆ (99.9% D).

Note: Do not use CDCl₃; the salt will not dissolve completely, leading to poor signal-to-

noise ratios and missing peaks.

Homogenization: Vortex for 30 seconds. If the solution is cloudy, sonicate for 2 minutes. The

solution must be perfectly clear.

Acquisition:

Set probe temperature to 298 K (25°C).

Number of Scans (NS): 16 (for ¹H), 512 (for ¹³C).

Relaxation Delay (D1): Set to ≥ 2.0 seconds to ensure full integration of the acidic protons

if quantitative data is required.

Logic of Assignment (Graphviz)
The following diagram correlates the chemical structure to the NMR signals, visualizing the

"deshielding zones" created by the nitrogen atoms.
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Interpretation Key

Nitrogen Atoms (1,3)

H-2 Proton
(Between two Ns)

Strong Inductive Effect

H-4/H-6 Protons
(Adjacent to one N)

Inductive Effect

Most Deshielded
(> 9.0 ppm)

Correlates to

Deshielded
(~ 8.8 ppm)

Correlates to

Protonation of N-atoms by HCl
further increases these shifts

compared to the free acid.

Click to download full resolution via product page

Figure 2: NMR Assignment Logic. The proximity to electronegative nitrogen atoms dictates the

chemical shift hierarchy.

Quality Control & Impurity Profile
When sourcing or synthesizing this compound, three common impurities often interfere with

spectral interpretation:

Residual Solvents:

Ethanol/Methanol: Often used in crystallization. Look for triplets at 1.05 ppm (EtOH) or

singlets at 3.17 ppm (MeOH) in DMSO-d₆.

Dioxane: Singlet at 3.57 ppm (if used in HCl salt formation).

Hydrolysis Precursors:

Ethyl 2-(pyrimidin-5-yl)acetate: If hydrolysis is incomplete, an ethyl quartet (~4.1 ppm) and

triplet (~1.2 ppm) will persist.
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Inorganic Salts:

Excess HCl may not be visible in ¹H NMR but can cause "wandering" of the exchangeable

proton signals (COOH/NH) and broadening of peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1375417/docs#technical-guide-spectral-
characterization-of-2-pyrimidin-5-yl-acetic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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